![molecular formula C9H9ClO2 B1266408 2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxine CAS No. 2164-33-2](/img/structure/B1266408.png)
2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxine
Overview
Description
2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxine, also known as CMDB, is a chemical compound belonging to the class of heterocyclic compounds. It is a colorless, crystalline solid and is soluble in organic solvents. CMDB has a wide range of applications in the field of organic synthesis and has been used in the synthesis of a variety of organic compounds.
Scientific Research Applications
Synthesis and Medicinal Chemistry
2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxine and its derivatives are primarily utilized in the synthesis of various compounds with potential therapeutic applications. For instance, derivatives of this compound have been synthesized and evaluated for their antimicrobial and antifungal activities. Some compounds, particularly those like 2-[(4-chlorophenyl)sulfonylamino]-N-(3,5-dimethylphenyl)acetamide, have shown promising antimicrobial potential with low hemolytic activity (Abbasi et al., 2020).
Role in Anti-diabetic Research
In another research application, compounds based on this compound structures have been synthesized and assessed for their anti-diabetic potential. Some of these compounds demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting a potential therapeutic role in type-2 diabetes management (Abbasi et al., 2023).
Enzyme Inhibition and Antibacterial Properties
Furthermore, the compound and its derivatives have been studied for their enzyme inhibition properties and antibacterial potential. Some synthesized derivatives showed good inhibitory activity as compared to standard antibacterial agents and decent inhibition against enzymes like lipoxygenase, which is often targeted in inflammatory conditions (Abbasi et al., 2017a), (Abbasi et al., 2017b).
Precursors for Therapeutic Agents
Derivatives of this compound have been used as precursors for the synthesis of valuable chiral synthons, which are crucial for the enantiospecific synthesis of therapeutic agents. This includes the production of both enantiomers of chiral building block 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, which are integral in synthesizing therapeutic agents such as (S)-doxazosin mesylate and others (Mishra et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
3-(chloromethyl)-2,3-dihydro-1,4-benzodioxine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYPKYQSHFKQVDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601258145 | |
Record name | 2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601258145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2164-33-2 | |
Record name | 2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2164-33-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002164332 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2164-33-2 | |
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Record name | 2164-33-2 | |
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Record name | 2164-33-2 | |
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Record name | 2-(Chloromethyl)-2,3-dihydro-1,4-benzodioxin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601258145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(chloromethyl)-2,3-dihydro-1,4-benzodioxin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.820 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-(Chloromethyl)-1,4-benzodioxane | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QBM9T3N34M | |
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